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Abstract

Europium (Eu), a member of the lanthanide series, is a rare earth element of significant
interest in geochemistry. Its unique redox chemistry, allowing it to exist in both trivalent (Eus3*)
and divalent (Eu?*) states, sets it apart from most other lanthanides and makes it a powerful
tracer for understanding the evolution of igneous rocks and crustal differentiation processes.
This guide provides a comprehensive overview of europium's abundance in the Earth's crust,
details the analytical methodologies used for its quantification, and explains the fundamental
concept of the europium anomaly.

Europium Abundance in Earth's Crust

Europium is one of the less abundant rare earth elements.[1] Its concentration in the Earth's
crust varies depending on the rock type and geological setting. The median crustal abundance
is estimated to be around 2.0 parts per million (ppm).[2][3] More detailed estimates place the
abundance at approximately 0.00018% of the Earth's crust.[4]

The distribution of europium is not uniform. For instance, its concentration in igneous rocks is
typically between 1 and 2 ppm, while in shales and sandstones, it is around 1 ppm.[5] The
variability in these concentrations is a key aspect of its geochemical utility.

Quantitative Data Summary
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The following table summarizes the reported abundance of europium in various terrestrial
materials. These values are estimates and can vary based on the specific location and the
analytical methods employed.[6][7]

. . Reported Abundance
Geological Reservoir Reference(s)

(mgl/kg or ppm)

Median Continental Crust 2.0 [2]
Estimated Crustal Abundance 2.0 [3]
Igneous Rocks 1.0-2.0 [5]
Shales 1.0 [5]
Sandstones 1.0 [5]
European Subsoil (Median) 0.84 [8]
European Topsoil (Median) 0.77 [8]
Stream Sediment (Median) 0.99 [8]
Oceanic Abundance 1.3x 1077 mg/L [3]

The Europium Anomaly

The primary significance of europium in geochemistry stems from the "europium anomaly.”
This refers to the depletion or enrichment of europium in a rock or mineral relative to other rare
earth elements (REEs) when their concentrations are normalized to a standard, such as
chondrite meteorites.[9][10] A "positive" anomaly indicates enrichment, while a "negative"
anomaly signifies depletion.[10][11]

This phenomenon is directly linked to europium's ability to be reduced from its typical trivalent
state (Eu3*) to a divalent state (Eu2*) under reducing magmatic conditions.[9][12] The Eu?* ion
has a similar ionic radius and the same charge as the calcium ion (Ca2*).[9] This allows it to be
preferentially substituted for calcium in crystallizing minerals, particularly plagioclase feldspar.
[91[10]
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» Positive Anomaly: When magma crystallizes, if plagioclase is a major fractionating mineral,
Eu2* is incorporated into its crystal lattice. The accumulation of these plagioclase crystals
results in a rock with a higher concentration of europium relative to its neighboring REEs,
creating a positive europium anomaly.[10][11]

» Negative Anomaly: Conversely, the residual magma from which the plagioclase has
crystallized becomes depleted in europium. If this magma is separated from the crystals
and solidifies, the resulting rock will exhibit a negative europium anomaly.[10][11]

A classic example is found on the Moon, where the plagioclase-rich lunar highlands show a
significant positive europium anomaly, while the basaltic lunar maria exhibit a strong negative
anomaly.[9][10] This suggests that the highlands are an accumulation of early-formed
plagioclase, leaving a europium-depleted mantle source from which the mare basalts were
later generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1194849?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194849?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. britannica.com [britannica.com]

. Europium - Wikipedia [en.wikipedia.org]

. Europium | Eu (Element) - PubChem [pubchem.ncbi.nim.nih.gov]

. Europium (Eu) | Research Starters | EBSCO Research [ebsco.com]

. Natureswayresources.com [natureswayresources.com]

. Abundance of elements in Earth's crust - Wikipedia [en.wikipedia.org]
. geo.libretexts.org [geo.libretexts.org]

. weppi.gtk.fi [weppi.gtk.fi]

°
(] [e0] ~ (o)) )] EaN w N -

. Europium anomaly - Wikipedia [en.wikipedia.org]

e 10. Europium_anomaly [chemeurope.com]

e 11. m.youtube.com [m.youtube.com]

e 12. goldschmidtabstracts.info [goldschmidtabstracts.info]

 To cite this document: BenchChem. [europium abundance in Earth's crust]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194849#europium-abundance-in-earth-s-crust]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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